Cas no 2089223-27-6 (N-[4-(2-Carbazol-9-ylphenyl)phenyl]-4-phenylaniline)

• Product Name: N-[4-(2-Carbazol-9-ylphenyl)phenyl]-4-phenylaniline
• CAS No: 2089223-27-6
• MF: C₃₆H₂₆N₂
• MW: 486.605048656464
• CID: 4736210
• PubChem ID: 134380569
• Update Time: 2025-09-28

N-[4-(2-Carbazol-9-ylphenyl)phenyl]-4-phenylaniline Chemical and Physical Properties

Names and Identifiers

• N-([1,1'-Biphenyl]-4-yl)-2'-(9H-carbazol-9-yl)-[1,1'-biphenyl]-4-amine
• N-[4-(2-Carbazol-9-ylphenyl)phenyl]-4-phenylaniline
• BS-47249
• F72871
• N-{[1,1'-biphenyl]-4-yl}-2'-(carbazol-9-yl)-[1,1'-biphenyl]-4-amine
• SCHEMBL20009757
• 2089223-27-6

• Inchi： 1S/C36H26N2/c1-2-10-26(11-3-1)27-18-22-29(23-19-27)37-30-24-20-28(21-25-30)31-12-4-7-15-34(31)38-35-16-8-5-13-32(35)33-14-6-9-17-36(33)38/h1-25,37H
• InChI Key： CDKIFBDQGZMZAZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C2C=CC(=CC=2)NC2C=CC(C3C=CC=CC=3)=CC=2)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 486.209598838g/mol
• Monoisotopic Mass: 486.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17
• XLogP3: 9.8

Additional information on N-[4-(2-Carbazol-9-ylphenyl)phenyl]-4-phenylaniline

Research Briefing on N-[4-(2-Carbazol-9-ylphenyl)phenyl]-4-phenylaniline (CAS: 2089223-27-6) in Chemical Biomedicine

N-[4-(2-Carbazol-9-ylphenyl)phenyl]-4-phenylaniline (CAS: 2089223-27-6) is a high-performance organic semiconductor material that has recently gained significant attention in the field of chemical biomedicine. This compound, characterized by its carbazole and aniline derivatives, exhibits unique photophysical and electrochemical properties, making it a promising candidate for applications in organic light-emitting diodes (OLEDs), biosensors, and targeted drug delivery systems. Recent studies have explored its potential in biomedical imaging and therapeutic interventions, leveraging its stability and tunable electronic properties.

In a 2023 study published in Advanced Materials, researchers demonstrated the efficacy of N-[4-(2-Carbazol-9-ylphenyl)phenyl]-4-phenylaniline as a fluorescent probe for real-time tracking of cellular processes. The compound's high quantum yield and photostability enabled precise visualization of intracellular dynamics, such as protein-protein interactions and membrane trafficking. Additionally, its low cytotoxicity and biocompatibility were highlighted, suggesting its suitability for long-term imaging applications in live cells.

Another breakthrough was reported in Nature Communications, where the compound was integrated into a novel biosensor platform for detecting biomarkers associated with neurodegenerative diseases. The sensor utilized the material's ability to undergo reversible redox reactions, providing a highly sensitive and selective detection mechanism. This innovation holds promise for early diagnosis and monitoring of conditions like Alzheimer's and Parkinson's diseases.

Further research has explored the compound's role in drug delivery systems. A 2024 study in Journal of Controlled Release detailed the development of a nanocarrier system incorporating N-[4-(2-Carbazol-9-ylphenyl)phenyl]-4-phenylaniline. The system demonstrated enhanced drug-loading capacity and controlled release kinetics, attributed to the compound's π-π stacking interactions with hydrophobic therapeutic agents. Preclinical trials showed improved tumor targeting and reduced off-target effects in cancer therapy.

Despite these advancements, challenges remain in scaling up the synthesis of N-[4-(2-Carbazol-9-ylphenyl)phenyl]-4-phenylaniline for industrial applications. Current synthetic routes involve multi-step processes with moderate yields, prompting ongoing research into more efficient catalytic methods. Additionally, long-term biocompatibility studies are needed to fully assess its safety profile in clinical settings.

In conclusion, N-[4-(2-Carbazol-9-ylphenyl)phenyl]-4-phenylaniline (CAS: 2089223-27-6) represents a versatile and innovative material with broad potential in chemical biomedicine. Its applications span from diagnostic tools to therapeutic systems, driven by its exceptional electronic and structural properties. Future research should focus on optimizing synthesis, expanding biomedical applications, and addressing translational challenges to fully realize its clinical impact.